Cas no 188349-40-8 (3,5-Dibromoaniline hydrochloride)

• Product Name: 3,5-Dibromoaniline hydrochloride
• CAS No: 188349-40-8
• MF: C₆H₆Br₂ClN
• MW: 287.379539012909
• MDL: MFCD09800855
• CID: 115261
• PubChem ID: 44118613
• Update Time: 2025-10-22

3,5-Dibromoaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromoaniline hydrochloride
• 3,5-Dibromoaniline, HCl
• Benzenamine,3,5-dibromo-, hydrochloride (1:1)
• Benzenamine, 3,5-dibromo-, hydrochloride (1:1)
• J-012135
• 3,5-Dibromoanilinehydrochloride
• PS-7180
• 3,5-dibromoaniline,hydrochloride
• E83826
• 3,5-dibromoaniline;hydrochloride
• 188349-40-8
• DTXSID90656914
• AKOS015910175
• MFCD09800855
• 3,5-Dibromoaniline--hydrogen chloride (1/1)
• DB-356643
• 3,5-Dibromoaniline HCl

• MDL： MFCD09800855
• Inchi： 1S/C6H5Br2N.ClH/c7-4-1-5(8)3-6(9)2-4;/h1-3H,9H2;1H
• InChI Key： AFXICROPABGNNI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)N)Br.Cl

Computed Properties

• Exact Mass: 284.85600
• Monoisotopic Mass: 284.856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 296.8°Cat760mmHg
• Flash Point: 133.3°C
• PSA: 26.02000
• LogP: 4.17700

3,5-Dibromoaniline hydrochloride Security Information

• Hazardous Material Identification：

Additional information on 3,5-Dibromoaniline hydrochloride

3,5-Dibromoaniline Hydrochloride (CAS No. 188349-40-8): Properties, Applications, and Market Insights

3,5-Dibromoaniline hydrochloride (CAS No. 188349-40-8) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This halogenated aniline derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for halogenated aromatic compounds in drug discovery, 3,5-dibromoaniline HCl has gained significant attention in recent years.

The compound features a dibromo-substituted aniline structure, where two bromine atoms are positioned at the 3 and 5 locations of the benzene ring, combined with a hydrochloride salt form. This molecular configuration enhances its reactivity in various coupling reactions, particularly in the synthesis of heterocyclic compounds. Researchers often utilize 3,5-dibromoaniline hydrochloride as a building block for developing new pharmaceutical intermediates and agrochemical formulations.

One of the most common applications of 3,5-dibromoaniline HCl is in the preparation of azo dyes and pigments. The bromine atoms in its structure contribute to the stability and colorfastness of these dyes, making them suitable for industrial applications. Additionally, the compound serves as a precursor in the synthesis of biologically active molecules, including potential antimicrobial agents and enzyme inhibitors.

Recent studies have explored the use of 3,5-dibromoaniline hydrochloride in material science, particularly in the development of organic semiconductors and photovoltaic materials. The electron-withdrawing nature of the bromine substituents makes this compound an interesting candidate for designing electron-transporting materials in organic electronics. This application aligns with current research trends in sustainable energy solutions and green chemistry.

From a commercial perspective, the market for 3,5-dibromoaniline hydrochloride has shown steady growth, driven by increasing demand from the pharmaceutical industry and research institutions. Manufacturers are focusing on developing efficient synthesis methods to meet the growing requirements for high-purity 3,5-dibromoaniline HCl. The compound is typically supplied as a white to off-white crystalline powder with high chemical stability under proper storage conditions.

Quality control is crucial when working with 3,5-dibromoaniline hydrochloride, as impurities can significantly affect its performance in downstream applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the purity and identity of this compound. Researchers should always refer to the safety data sheet (SDS) and handle the material with appropriate laboratory safety measures.

The synthesis of 3,5-dibromoaniline hydrochloride typically involves the bromination of aniline derivatives followed by salt formation. Recent innovations in green synthesis methods have focused on reducing hazardous byproducts and improving atom economy in the production process. These developments align with the growing emphasis on environmentally friendly chemical manufacturing practices in the chemical industry.

In the context of drug discovery, 3,5-dibromoaniline HCl serves as a versatile intermediate for constructing more complex molecular architectures. Its bromine substituents provide excellent handles for further functionalization through various cross-coupling reactions, such as the Suzuki reaction or Buchwald-Hartwig amination. This versatility makes it particularly valuable in medicinal chemistry programs targeting new therapeutic agents.

Storage and handling recommendations for 3,5-dibromoaniline hydrochloride include keeping the compound in a cool, dry place away from direct sunlight. Proper chemical storage containers should be used to maintain stability over extended periods. When working with this compound in laboratory settings, standard personal protective equipment (PPE) including gloves and safety glasses should always be worn.

Future research directions for 3,5-dibromoaniline hydrochloride may explore its potential in catalysis and polymer chemistry. The unique electronic properties imparted by its bromine substituents could lead to novel applications in advanced materials development. As synthetic methodologies continue to evolve, we can expect to see expanded uses of this compound across multiple scientific disciplines.

For researchers sourcing 3,5-dibromoaniline hydrochloride, it's important to work with reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound is typically available in various packaging options ranging from small laboratory quantities to bulk industrial amounts, depending on the application requirements.

In conclusion, 3,5-dibromoaniline hydrochloride (CAS No. 188349-40-8) represents an important building block in modern chemical synthesis with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile continue to make it a valuable tool for researchers developing new chemical entities and functional materials.